Cas no 104934-54-5 (3-Octadecylthiophene)

• Product Name: 3-Octadecylthiophene
• CAS No: 104934-54-5
• Molecular Formula: C₂₂H₄₀S
• Molecular Weight: 336.6180
• MDL: MFCD00191567
• CID: 138272
• PubChem ID: 87574236

3-Octadecylthiophene Properties

Names and Identifiers

• Thiophene, 3-octadecyl-
• 3-Octadecylthiophene
• 3-n-Octadecylthiophene
• 3-octadecyl-Thiophene
• BOC-D-HOCYS(TRT)-OH
• 3-n-Octadecylthiophene1000µg
• 3-Stearylthiophene
• ARFJPHXJBIEWSZ-UHFFFAOYSA-N
• VT20248
• O0245
• A801104
• AKOS005255126
• T71556
• N-(2-(2-Bromobenzyloxy)-5-chlorophenyl)formamide
• SCHEMBL148237
• FT-0642577
• W-200078
• DTXSID20340738
• 104934-54-5
• GEO-02055
• ? 3-N-Octadecylthiophene
• MFCD00191567
• 3-N-OCTADECYLTHIOPHENE
• DB-040575

• MDL： MFCD00191567
• InChIKey： ARFJPHXJBIEWSZ-UHFFFAOYSA-N
• Inchi： 1S/C22H40S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-19-20-23-21-22/h19-21H,2-18H2,1H3
• SMILES： S1C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 336.28500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 17
• Monoisotopic Mass: 336.28507245g/mol
• Heavy Atom Count: 23
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 28.2

Experimental Properties

• LogP: 8.55210
• PSA: 28.24000
• Refractive Index: 1.488
• Boiling Point: 422.8 °C at 760 mmHg
• Melting Point: 37.0 to 42.0 deg-C
• Flash Point: 157.6 °C
• Density: 0.895

3-Octadecylthiophene Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26; S36/37/39; S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R20/21/22; R32; R34
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3260 8/PG 2
• Storage Condition：0-10°C

3-Octadecylthiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%